Cas no 202409-31-2 (Desmethyl Etoricoxib)

• Product Name: Desmethyl Etoricoxib
• CAS No: 202409-31-2
• MF: C₁₇H₁₃ClN₂O₂S
• MW: 344.815321683884
• CID: 1392598
• PubChem ID: 443378
• Update Time: 2025-04-20

Desmethyl Etoricoxib Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyridine, 5-chloro-3-[4-(methylsulfonyl)phenyl]-
• 5-chloro-3-(4-methylsulfonylphenyl)-2-pyridin-3-ylpyridine
• Desmethyl Etoricoxib
• LBS494H5G7
• Etoricoxib Impurity 11
• C17H13ClN2O2S
• AKOS030240065
• DA-08472
• 5-Chloro-3-(4-methanesulfonyl-phenyl)-[2,3'']bipyridinyl
• 5-Chloro-3-(4-methylsulfonylphenyl)-2-(3-pyridyl)pyridine
• Q27107146
• DTXSID40332079
• SCHEMBL4891339
• L787257
• BDBM50072067
• CHEMBL94938
• CHEBI:6338
• 5-Chloro-3-[4-(methylsulfonyl)phenyl]-2,3'-bipyridine; 5-Chloro-3-(4-methylsulfonylphenyl)-2-(3-pyridyl)pyridine
• 5-Chloro-3-(4-methylsulfonylphenyl)-2-(pyridin-3-yl)pyridine (6'-Desmethyletoricoxib)
• 202409-31-2
• 5-chloro-3-(4-(methylsulfonyl)phenyl)-2,3'-bipyridine
• CS-0144961
• 5-Chloro-3-[4-(methylsulfonyl)phenyl]-2,3'-bipyridine
• F87199

• Inchi： 1S/C17H13ClN2O2S/c1-23(21,22)15-6-4-12(5-7-15)16-9-14(18)11-20-17(16)13-3-2-8-19-10-13/h2-11H,1H3
• InChI Key： CUVUXNULRBGYON-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=NC=CC=2)C(=C1)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 344.03879
• Monoisotopic Mass: 344.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 511.2±50.0 °C at 760 mmHg
• Flash Point: 263.0±30.1 °C
• PSA: 59.92
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Desmethyl Etoricoxib Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines